Cas no 96232-69-8 (methyl 5-chloro-3-hydroxythiophene-2-carboxylate)

• Product Name: methyl 5-chloro-3-hydroxythiophene-2-carboxylate
• CAS No: 96232-69-8
• MF: C₆H₅ClO₃S
• MW: 192.620099782944
• MDL: MFCD15071704
• CID: 2119080
• PubChem ID: 54706804
• Update Time: 2025-04-21

methyl 5-chloro-3-hydroxythiophene-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 5-chloro-3-hydroxythiophene-2-carboxylate
• 5-Chlor-3-hydroxythiophen-2-carbonsaeuremethylester
• methyl5-chloro-3-hydroxythiophene-2-carboxylate
• MB14682
• 5-CHLORO-3-HYDROXY-THIOPHENE-2-CARBOXYLIC ACID METHYL ESTER
• C77287
• 953092-76-7
• AKOS015898850
• MFCD15071704
• SOMWGXAXPBZMDC-UHFFFAOYSA-N
• DTXSID10716089
• SCHEMBL9529269
• DS-12979
• DB-014882
• 96232-69-8

• MDL： MFCD15071704
• Inchi： 1S/C6H5ClO3S/c1-10-6(9)5-3(8)2-4(7)11-5/h2,8H,1H3
• InChI Key： SOMWGXAXPBZMDC-UHFFFAOYSA-N
• SMILES： ClC1=CC(=C(C(=O)OC)S1)O

Computed Properties

• Exact Mass: 191.9647929g/mol
• Monoisotopic Mass: 191.9647929g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 164
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 74.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Thiophene carboxylic acids and derivatives